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Compound of Interest

Compound Name: Rhodinose

Cat. No.: B1234984 Get Quote

For immediate reference, treat Rhodinose as a standard, non-hazardous carbohydrate

chemical. The primary disposal method involves dissolution in water and flushing down the

sanitary sewer with copious amounts of water, provided this complies with local and institutional

regulations. Always consult your institution's specific safety guidelines before proceeding.

This guide provides essential safety and logistical information for the proper disposal of

Rhodinose in a laboratory setting. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with

general laboratory waste management principles.

Chemical and Physical Properties of L-Rhodinose
A clear understanding of a substance's properties is critical for its safe handling and disposal.

The following table summarizes the key chemical and physical data for L-Rhodinose.
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Property Value

Molecular Formula C6H12O3

Molecular Weight 132.16 g/mol [1]

Physical State
Solid (Assumed based on carbohydrate

properties)

Solubility
Assumed to be water-soluble, typical for a

sugar.

IUPAC Name (4S,5S)-4,5-dihydroxyhexanal[1]

Standard Disposal Protocol for Rhodinose
Given that Rhodinose is a trideoxyhexose, a type of carbohydrate, it does not typically exhibit

hazardous characteristics that would necessitate specialized disposal procedures.[1] However,

adherence to standard laboratory safety protocols is paramount. The following step-by-step

process outlines the recommended disposal procedure.

Step 1: Personal Protective Equipment (PPE) Assessment

Before handling Rhodinose, ensure you are wearing appropriate PPE, including:

Safety goggles or glasses

Laboratory coat

Gloves

Step 2: Assess for Contamination

Determine if the Rhodinose waste is contaminated with any hazardous materials (e.g., heavy

metals, radioactive isotopes, or other hazardous chemicals).

If Uncontaminated: Proceed to Step 3.
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If Contaminated: The disposal method must account for the hazardous contaminant. The

waste must be treated as hazardous and disposed of according to your institution's specific

guidelines for that contaminant. Do not proceed with sewer disposal.

Step 3: Dissolution

For small quantities of uncontaminated Rhodinose:

In a designated container, dissolve the solid Rhodinose waste in a large volume of water. A

general guideline is to use at least 100 times the volume of water to the volume of the solid.

Stir the solution until the Rhodinose is fully dissolved.

Step 4: Sewer Disposal

Ensure that your laboratory's drain is connected to a sanitary sewer system.

Turn on the cold water tap to a steady, strong flow.

Slowly pour the dissolved Rhodinose solution down the drain.

Continue to run a copious amount of water for at least one minute after pouring the solution

to ensure it is thoroughly flushed through the plumbing system.

Step 5: Container Disposal

Rinse the empty Rhodinose container with water at least three times.

The rinsed container can typically be disposed of in the regular laboratory glass or solid

waste stream, depending on the material. Deface the label before disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Rhodinose.

Caption: Rhodinose Disposal Decision Workflow
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Disclaimer: This information is based on the general properties of carbohydrates and standard

laboratory practices. It is not a substitute for a formal safety assessment and adherence to the

specific regulations of your institution and local authorities. Always prioritize your institution's

established waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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